Cas no 1258875-12-5 ((E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine)

(E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine is a brominated and nitrated pyridine derivative featuring a dimethylaminoethenyl substituent in the (E)-configuration. This compound is of interest in synthetic organic chemistry due to its electron-deficient pyridine core and functional group versatility, making it a valuable intermediate for further derivatization. The presence of both bromo and nitro groups enhances its reactivity in cross-coupling reactions and nucleophilic aromatic substitutions, while the dimethylaminoethenyl moiety may contribute to unique electronic properties. Its well-defined structure allows for precise modifications in pharmaceutical and materials science research, particularly in the development of heterocyclic compounds with tailored functionalities.
(E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine structure
1258875-12-5 structure
Product Name:(E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine
CAS No:1258875-12-5
MF:C9H10BrN3O2
MW:272.09860086441
CID:2900288
PubChem ID:5771258
Update Time:2025-10-29

(E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine Chemical and Physical Properties

Names and Identifiers

    • (E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine
    • 2-(3-Bromo-5-nitropyridin-4-yl)-N,N-dimethylethyleneamine;.2-(3-bromo-5-nitropyridin-4-yl)-N,N-dimethylethylenamine;
    • 2-(3-Bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine
    • (E)-2-(3-bromo-5-nitropyridin-4-yl)-N,N-dimethylethenamine
    • (E)-2-(3-Bromo-5-nitropyridin-4-yl)-N,N-dimethylethen-1-amine
    • SR-01000332223
    • ASN 09857889
    • AKOS000697684
    • 3-bromo-5-nitro-4-(8-dimethylaminovinyl)pyridine
    • 1258875-12-5
    • E89803
    • SR-01000332223-1
    • SCHEMBL954670
    • WWOCIGHHNAXTRI-ONEGZZNKSA-N
    • MFCD05244519
    • CS-0193056
    • Inchi: 1S/C9H10BrN3O2/c1-12(2)4-3-7-8(10)5-11-6-9(7)13(14)15/h3-6H,1-2H3/b4-3+
    • InChI Key: WWOCIGHHNAXTRI-ONEGZZNKSA-N
    • SMILES: BrC1=CN=CC(=C1/C=C/N(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 270.99600
  • Monoisotopic Mass: 270.99564Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • PSA: 61.95000
  • LogP: 2.80780

(E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR01K6T3-1g
2-(3-Bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine
1258875-12-5 95%
1g
$209.00 2025-02-12
A2B Chem LLC
BA20459-250mg
2-(3-Bromo-5-nitro-4-pyridinyl)-n,n-dimethylethenamine
1258875-12-5 95%
250mg
$131.00 2024-04-20
A2B Chem LLC
BA20459-500mg
2-(3-Bromo-5-nitro-4-pyridinyl)-n,n-dimethylethenamine
1258875-12-5 95%
500mg
$153.00 2024-04-20
A2B Chem LLC
BA20459-1g
2-(3-Bromo-5-nitro-4-pyridinyl)-n,n-dimethylethenamine
1258875-12-5 >95%
1g
$186.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1263726-500mg
2-(3-Bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine
1258875-12-5 98%
500mg
¥1048.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1263726-1g
2-(3-Bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine
1258875-12-5 98%
1g
¥1495.00 2024-08-09

Additional information on (E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine

Introduction to (E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine (CAS No. 1258875-12-5)

Compound (E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine, identified by its CAS number 1258875-12-5, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a pyridine core substituted with bromo and nitro groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The synthesis and characterization of (E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine have been extensively studied in recent years. The introduction of the nitro group at the 5-position of the pyridine ring enhances the electrophilicity of the molecule, facilitating various functionalization reactions. This property is particularly useful in designing molecules that can interact with biological targets through electrophilic addition or substitution reactions. Additionally, the presence of a bromo substituent at the 3-position provides a handle for further modifications, such as cross-coupling reactions, which are commonly employed in constructing complex molecular architectures.

In the realm of pharmaceutical research, (E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine has been explored for its potential therapeutic effects. Studies have indicated that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The pyridine scaffold is known to be a privileged structure in drug discovery, often found in bioactive molecules across multiple therapeutic areas. The specific substitution pattern in this compound not only enhances its binding affinity but also modulates its pharmacokinetic properties, making it an attractive candidate for further development.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions of (E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine with biological targets. Advanced computational techniques have allowed researchers to predict binding modes and optimize molecular structures for improved efficacy. These studies have revealed that the compound can interact with proteins through multiple binding sites, suggesting potential for multitarget inhibition. This insight has guided the design of analogs with enhanced potency and selectivity.

Recent experimental studies have also highlighted the synthetic versatility of (E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine. Researchers have demonstrated its utility as a building block for constructing more complex molecules with tailored biological activities. For instance, derivatives of this compound have been synthesized and evaluated for their antitumor properties. The combination of computational predictions with experimental validation has provided a robust framework for optimizing lead compounds towards clinical development.

The pharmacological profile of (E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine has been further investigated through preclinical studies. These investigations have focused on understanding its mechanism of action and assessing its safety profile. The compound has shown promising results in models of inflammation and pain, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its ability to modulate neurotransmitter systems has raised interest in exploring its effects on neurological disorders.

The development of novel synthetic methodologies has also been a key focus in the study of (E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing the environmental impact of drug production. These innovations are crucial for translating laboratory discoveries into scalable manufacturing processes suitable for industrial applications.

In conclusion, (E)-2-(3-bromo-5-nitro-4-pyridinyl)-N,N-dimethylethenamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable asset in drug discovery efforts. The integration of computational chemistry, synthetic methodologies, and preclinical studies continues to drive progress in understanding and utilizing this compound for therapeutic purposes.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd